Cas no 1344687-43-9 (5-Propoxy-1H-pyrazole-3-carboxylic acid ethyl ester)

• Product Name: 5-Propoxy-1H-pyrazole-3-carboxylic acid ethyl ester
• CAS No: 1344687-43-9
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5149594
• Update Time: 2025-06-08

5-Propoxy-1H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Propoxy-1H-pyrazole-3-carboxylic acid ethyl ester
• 1H-Pyrazole-3-carboxylic acid, 5-propoxy-, ethyl ester

• Inchi： 1S/C9H14N2O3/c1-3-5-14-8-6-7(10-11-8)9(12)13-4-2/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key： IBJIABOVWQDMGC-UHFFFAOYSA-N
• SMILES： N1C(OCCC)=CC(C(OCC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-Propoxy-1H-pyrazole-3-carboxylic acid ethyl ester

Introduction to 5-Propoxy-1H-pyrazole-3-carboxylic acid ethyl ester (CAS No. 1344687-43-9)

5-Propoxy-1H-pyrazole-3-carboxylic acid ethyl ester, identified by its Chemical Abstracts Service (CAS) number 1344687-43-9, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and utility in drug development. The structural features of this molecule, particularly the propoxy and ethyl ester substituents, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The pyrazole core is a heterocyclic aromatic compound that has garnered considerable attention due to its presence in numerous bioactive molecules. Pyrazoles exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of an ethyl ester group at the 3-position and a propoxy group at the 5-position of the pyrazole ring enhances the molecule's solubility and bioavailability, making it a valuable scaffold for further derivatization and drug design.

In recent years, there has been a growing interest in 5-propoxy-1H-pyrazole-3-carboxylic acid ethyl ester due to its potential role in the development of novel therapeutic agents. Researchers have been exploring its derivatives as inhibitors of various enzymes and receptors involved in pathological processes. For instance, studies have shown that pyrazole derivatives can modulate kinases and other targets relevant to cancer therapy. The propoxy substituent may enhance binding affinity by improving hydrophobic interactions, while the ethyl ester group can be hydrolyzed to reveal a carboxylic acid functionality, which is often pharmacologically relevant.

One of the most compelling aspects of 5-propoxy-1H-pyrazole-3-carboxylic acid ethyl ester is its versatility in synthetic chemistry. The presence of both an ester and an alcohol moiety allows for further functionalization through various reactions such as hydrolysis, transesterification, and coupling reactions. This flexibility makes it an attractive building block for medicinal chemists seeking to develop new compounds with tailored biological activities.

Recent advancements in computational chemistry have also highlighted the importance of 5-propoxy-1H-pyrazole-3-carboxylic acid ethyl ester in drug discovery. Molecular docking studies have demonstrated its potential as a scaffold for designing molecules that interact with specific biological targets. For example, researchers have investigated its interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. The propoxy group may play a crucial role in optimizing binding interactions within these enzyme active sites.

The pharmaceutical industry has taken note of these findings, leading to several ongoing clinical trials and preclinical studies that explore the therapeutic potential of 5-propoxy-1H-pyrazole-3-carboxylic acid ethyl ester derivatives. These studies aim to evaluate their efficacy and safety profiles in treating conditions such as cancer, inflammation-related disorders, and infectious diseases. The compound's ability to modulate key biological pathways makes it a promising candidate for further development into novel drugs.

In addition to its pharmaceutical applications, 5-propoxy-1H-pyrazole-3-carboxylic acid ethyl ester has shown promise in agricultural research. Pyrazole derivatives are known to possess herbicidal and pesticidal properties, making them valuable in crop protection strategies. The structural features of this compound may contribute to its ability to inhibit weed growth or pest activity by interfering with essential metabolic pathways.

The synthesis of 5-propoxy-1H-pyrazole-3-carboxylic acid ethyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between propyl alcohol derivatives with appropriate pyrazole precursors followed by esterification steps. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies that minimize waste and energy consumption.

The analytical characterization of 5-propoxy-1H-pyrazole-3-carboxylic acid ethyl ester is critical for ensuring its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and purity. These analytical methods provide detailed information about the compound's chemical environment, helping researchers validate their synthetic pathways and assess sample integrity.

Future research directions for 5-propoxy-1H-pyrazole-3-carboxylic acid ethyl ester may focus on exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets can provide insights into its therapeutic potential and guide the design of more effective derivatives. Additionally, investigating its pharmacokinetic properties will be essential for evaluating its suitability for clinical applications.

In conclusion,5-propoxy-1H-pyrazole-3-carboxylic acid ethyl ester (CAS No. 1344687-43-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule,5-propoxy-1H-pyrazole-3-carboxylic acid ethyl ester is poised to play an important role in advancing drug discovery efforts worldwide.